Cas no 1235281-81-8 (methyl 4-({(2-chlorophenyl)carbamoylformamido}methyl)piperidine-1-carboxylate)

• Product Name: methyl 4-({(2-chlorophenyl)carbamoylformamido}methyl)piperidine-1-carboxylate
• CAS No: 1235281-81-8
• MF: C₁₆H₂₀ClN₃O₄
• MW: 353.800703048706
• CID: 6580004
• PubChem ID: 49682425
• Update Time: 2025-06-13

methyl 4-({(2-chlorophenyl)carbamoylformamido}methyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-({(2-chlorophenyl)carbamoylformamido}methyl)piperidine-1-carboxylate
• YFMJPIUHSGVKIY-UHFFFAOYSA-N
• methyl 4-[[[2-(2-chloroanilino)-2-oxoacetyl]amino]methyl]piperidine-1-carboxylate
• METHYL 4-({[(2-CHLOROPHENYL)CARBAMOYL]FORMAMIDO}METHYL)PIPERIDINE-1-CARBOXYLATE
• AKOS024489799
• F5016-1791
• VU0629444-1
• 1235281-81-8
• methyl 4-((2-((2-chlorophenyl)amino)-2-oxoacetamido)methyl)piperidine-1-carboxylate

• Inchi： 1S/C16H20ClN3O4/c1-24-16(23)20-8-6-11(7-9-20)10-18-14(21)15(22)19-13-5-3-2-4-12(13)17/h2-5,11H,6-10H2,1H3,(H,18,21)(H,19,22)
• InChI Key： YFMJPIUHSGVKIY-UHFFFAOYSA-N
• SMILES： N1(C(OC)=O)CCC(CNC(C(NC2=CC=CC=C2Cl)=O)=O)CC1

Computed Properties

• Exact Mass: 353.1142338g/mol
• Monoisotopic Mass: 353.1142338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 87.7Ų

Additional information on methyl 4-({(2-chlorophenyl)carbamoylformamido}methyl)piperidine-1-carboxylate

Methyl 4-({(2-Chlorophenyl)carbamoylformamido}methyl)piperidine-1-carboxylate (CAS No. 1235281-81-8): A Comprehensive Overview

Methyl 4-({(2-chlorophenyl)carbamoylformamido}methyl)piperidine-1-carboxylate, identified by its CAS number 1235281-81-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The unique structural features of this molecule, particularly its 4-({(2-chlorophenyl)carbamoylformamido}methyl)piperidine-1-carboxylate moiety, contribute to its potential therapeutic applications.

The molecular structure of Methyl 4-({(2-chlorophenyl)carbamoylformamido}methyl)piperidine-1-carboxylate is characterized by a piperidine ring substituted with a carbamoylformamido group and a methyl ester at the 1-position. The presence of the 2-chlorophenyl group in the carbamoylformamido part introduces a level of electronic and steric modulation that can influence the compound's interactions with biological targets. This structural complexity makes it an intriguing candidate for further exploration in drug discovery.

In recent years, there has been a surge in interest regarding piperidine derivatives due to their diverse pharmacological properties. Piperidine scaffolds are frequently found in FDA-approved drugs, owing to their ability to enhance binding affinity and selectivity. The specific modification in Methyl 4-({(2-chlorophenyl)carbamoylformamido}methyl)piperidine-1-carboxylate aims to leverage these advantages while introducing novel chemical entities that could lead to the development of next-generation therapeutics.

One of the most compelling aspects of this compound is its potential role in addressing neurological disorders. Studies have indicated that piperidine derivatives can modulate neurotransmitter systems, making them valuable candidates for drugs targeting conditions such as depression, anxiety, and neurodegenerative diseases. The carbamoylformamido group in Methyl 4-({(2-chlorophenyl)carbamoylformamido}methyl)piperidine-1-carboxylate may further enhance its efficacy by improving solubility and metabolic stability.

Furthermore, the 2-chlorophenyl moiety is known to influence the pharmacokinetic properties of molecules by affecting their lipophilicity and metabolic pathways. This feature could be exploited to optimize the compound's bioavailability and reduce off-target effects. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy, facilitating the design of more effective derivatives.

The synthesis of Methyl 4-({(2-chlorophenyl)carbamoylformamido}methyl)piperidine-1-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal catalysis and flow chemistry, has streamlined the process and made it more scalable. These methodologies are crucial for producing sufficient quantities of the compound for both preclinical and clinical studies.

Preclinical studies have begun to shed light on the biological activity of Methyl 4-({(2-chlorophenyl)carbamoylformamido}methyl)piperidine-1-carboxylate. Initial results suggest that it exhibits potent binding affinity to several key targets involved in neurological disorders. Additionally, its interaction with enzymes and receptors has been found to be selective, minimizing potential side effects. These findings are encouraging and warrant further investigation into its therapeutic potential.

The development of novel drug candidates is a lengthy and complex process that requires rigorous testing across multiple phases. Methyl 4-({(2-chlorophenyl)carbamoylformamido}methyl)piperidine-1-carboxylate is still in the early stages of research but shows promise as a lead compound for future therapies. As more data becomes available, it will be possible to refine its structure and optimize its pharmacological properties for clinical applications.

In conclusion, Methyl 4-({(2-chlorophenyl)carbamoylformamido}methyl)piperidine-1-carboxylate (CAS No. 1235281-81-8) represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activities make it a valuable asset in the search for new treatments for neurological disorders. With ongoing research and development, this compound has the potential to contribute to improved patient outcomes in the future.